N,N'-bis(2,4-dimethylphenyl)terephthalamide

• IUPAC Name: 1-N,4-N-bis(2,4-dimethylphenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C24H24N2O2/c1-15-5-11-21(17(3)13-15)25-23(27)19-7-9-20(10-8-19)24(28)26-22-12-6-16(2)14-18(22)4/h5-14H,1-4H3,(H,25,27)(H,26,28)
• InChI Key: AVNNVMXJUQVGKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)C)C)C
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

N,N'-bis(2,4-dimethylphenyl)terephthalamide, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMTA is a type of amide that is commonly used as a ligand in coordination chemistry and has been found to exhibit interesting biological activities.

Mechanism of Action

The mechanism of action of N,N'-bis(2,4-dimethylphenyl)terephthalamide is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in cellular metabolism. This results in the disruption of cellular processes and ultimately leads to cell death.
Biochemical and physiological effects:
Studies have shown that N,N'-bis(2,4-dimethylphenyl)terephthalamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by disrupting their energy metabolism. Additionally, N,N'-bis(2,4-dimethylphenyl)terephthalamide has been shown to have anti-inflammatory properties and can reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N,N'-bis(2,4-dimethylphenyl)terephthalamide has several advantages for use in laboratory experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. However, N,N'-bis(2,4-dimethylphenyl)terephthalamide has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving N,N'-bis(2,4-dimethylphenyl)terephthalamide. One area of interest is the development of N,N'-bis(2,4-dimethylphenyl)terephthalamide-based anti-cancer drugs with improved efficacy and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-bis(2,4-dimethylphenyl)terephthalamide and its potential applications in catalysis and sensing.

Synthesis Methods

N,N'-bis(2,4-dimethylphenyl)terephthalamide can be synthesized through a multi-step process involving the reaction of terephthalic acid with 2,4-dimethylaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting product is then purified through recrystallization to obtain pure N,N'-bis(2,4-dimethylphenyl)terephthalamide.

Scientific Research Applications

N,N'-bis(2,4-dimethylphenyl)terephthalamide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit promising anti-cancer properties and has been used in the development of novel anti-cancer drugs. Additionally, N,N'-bis(2,4-dimethylphenyl)terephthalamide has been studied for its potential use as a catalyst in organic synthesis and as a sensor for the detection of heavy metal ions.